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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. A complete Safety Data Sheet (SDS) for rac-2-Aminobutyric Acid-d3 is not
publicly available. The information herein is compiled from data on analogous compounds,
including non-deuterated 2-aminobutyric acid and its hydrochloride salt. All information should
be used as a guide for laboratory use only and not for human or household applications.[1]
Users are strongly advised to perform their own risk assessments before handling this
compound.

Chemical and Physical Properties

Quantitative data on the physical and chemical properties of rac-2-Aminobutyric Acid-d3 are
limited. The following table summarizes available information, primarily for the non-deuterated
form and the hydrochloride salt of the deuterated compound, which can serve as a proxy.
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Property Value Source Compound  Reference
rac-2-Aminobutyric
Molecular Formula C4HeD3NO2 ) [2]
Acid-d3
_ rac-2-Aminobutyric
Molecular Weight 106.14 g/mol ) [2]
Acid-d3
White to Off-White rac-2-Aminobutyric o
Appearance ] ) Clinivex
Solid Acid-d3 HCI
] ] D-(-)-2-Aminobutyric ) )
Melting Point >300 °C ) Sigma-Aldrich
acid
Soluble in water. D-(-)-2-Aminobutyric ]
- ] ) ) LookChem([3], Fisher
Solubility Slightly soluble in acid, rac-2-

DMSO and Methanol.

Aminobutyric Acid-d3

Scientific

Storage Temperature

Refrigerator (2-8°C)

rac-2-Aminobutyric
Acid-d3, rac-2-
Aminobutyric Acid-d3
HCI

LookChem([3], Clinivex

LogP

0.50860

rac-2-Aminobutyric
Acid-d3

Hazard Identification and Safety Precautions

For non-deuterated 2-aminobutyric acid, no specific hazards are identified under the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200). However, as the toxicological
properties have not been fully investigated, standard laboratory precautions should be

observed.

General Safety Recommendations:

e Handling: Avoid creating dust. Use in a well-ventilated area or under a fume hood.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.
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o Hand Protection: Wear appropriate chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat.

o First Aid Measures:

Inhalation: Move to fresh air.

o

[¢]

Skin Contact: Wash off immediately with soap and plenty of water.

[e]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

[¢]

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Experimental Protocols for Safety Assessment

Detailed toxicological data for rac-2-Aminobutyric Acid-d3 are not available. The following are
representative experimental protocols for assessing the safety of a novel chemical compound,
based on OECD guidelines.

Acute Oral Toxicity Assessment (Based on OECD
Guideline 423)

This method evaluates the potential for a substance to cause acute toxicity upon oral ingestion.

Methodology:

Animal Model: Typically, rats of a single sex (usually females) are used.
e Procedure: The test is a stepwise procedure using three animals per step.

e Dosing: The substance is administered orally at one of the fixed dose levels (e.g., 5, 50, 300,
2000 mg/kg body weight).

o Observation: Animals are observed for a period of at least 14 days for signs of toxicity and
mortality.
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e Endpoint: The presence or absence of compound-related mortality at a given step
determines the next step (e.g., testing at a lower or higher dose). The results allow for the
classification of the substance according to its acute oral toxicity.

Bacterial Reverse Mutation Test (Ames Test)

This in vitro assay is widely used to assess the mutagenic potential of a chemical.

Methodology:

Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine
(i.e., they cannot synthesize it) are used.

» Principle: The assay measures the ability of the test substance to induce reverse mutations,
allowing the bacteria to grow on a histidine-free medium.

e Procedure: a. The bacterial strains are exposed to the test substance at various
concentrations, both with and without a metabolic activation system (S9 mix, to simulate
mammalian metabolism). b. The treated bacteria are plated on a minimal agar medium
lacking histidine. c. The plates are incubated for 48-72 hours.

o Endpoint: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies compared to the negative control.

Visualizations
Workflow for Chemical Safety Assessment

The following diagram illustrates a general workflow for the safety assessment of a new
chemical entity, incorporating both in vitro and in vivo testing.
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General Workflow for Chemical Safety Assessment

Initial Assessment

Physicochemical Properties

:

In Silico Toxicity Prediction

uide initial testing

In Vitro|Testing

Mutagenicity (e.g., Ames Test)

:

Cytotoxicity Assays

:

Genotoxicity Assays

roceed if in vitro negative or for further characterization

In Vivo Testing (if necessary)

Acute Toxicity (e.g., OECD 423)

:

Repeated Dose Toxicity

:

Carcinogenicity Studies

Risk Assessment and Classification
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Metabolic Synthesis Pathways of 2-Aminobutyric Acid

Methionine

Transamination,
Decarboxylation,
Deamination

2-Aminobutyric Acid (AABA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clinivex.com [clinivex.com]

2. medchemexpress.com [medchemexpress.com]

3. rac-2-AMinobutyric Acid-d3 | lookchem [lookchem.com]

To cite this document: BenchChem. [Technical Guide on the Safety Profile of rac-2-
Aminobutyric Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595061#rac-2-aminobutyric-acid-d3-safety-data-
sheet]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b595061?utm_src=pdf-body-img
https://www.benchchem.com/product/b595061?utm_src=pdf-custom-synthesis
https://www.clinivex.com/product/rac-2-aminobutyric-acid-d3-hydrochloride/
https://www.medchemexpress.com/rac-2-aminobutyric-acid-d3.html?locale=ko-KR
https://www.lookchem.com/ProductWholeProperty_LCPL4364900.htm
https://www.benchchem.com/product/b595061#rac-2-aminobutyric-acid-d3-safety-data-sheet
https://www.benchchem.com/product/b595061#rac-2-aminobutyric-acid-d3-safety-data-sheet
https://www.benchchem.com/product/b595061#rac-2-aminobutyric-acid-d3-safety-data-sheet
https://www.benchchem.com/product/b595061#rac-2-aminobutyric-acid-d3-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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